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Compound of Interest

Compound Name: Fosetyl

Cat. No.: B095085

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Fosetyl-aluminium and its various formulations. The information is curated to
assist researchers, scientists, and professionals in the fields of drug development and crop
protection in understanding the fundamental characteristics of this widely used systemic
fungicide.

Core Physicochemical Properties of Fosetyl-
aluminium

Fosetyl-aluminium, the aluminium salt of ethyl phosphonate, is a white to yellowish odorless
crystalline solid.[1][2] It is known for its high water solubility and systemic action in plants,
translocating both acropetally and basipetally.[2] The following tables summarize the key
physicochemical properties of the technical grade active ingredient.

Table 1: General Physicochemical Properties of Fosetyl-
aluminium

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b095085?utm_src=pdf-interest
https://www.benchchem.com/product/b095085?utm_src=pdf-body
https://www.benchchem.com/product/b095085?utm_src=pdf-body
https://www.benchchem.com/product/b095085?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-117-partition-coefficient-n-octanol-water-hplc-method_9789264069824-en.html
https://pubchem.ncbi.nlm.nih.gov/compound/Fosetyl-aluminum
https://pubchem.ncbi.nlm.nih.gov/compound/Fosetyl-aluminum
https://www.benchchem.com/product/b095085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References

Aluminium tris(ethyl

Chemical Name [3]
phosphonate)

CAS Number 39148-24-8 [2]I3]

Molecular Formula CeH1sAlOoP3 [3]

Molecular Weight 354.1 g/mol [3]

White to yellowish, odorless
Appearance _ [1][2]
crystalline powder

Melting Point 215 °C (decomposes) [2]
Decomposition Temperature >276 °C [4]
Vapor Pressure <7.5x1071° mm Hg at 25°C [2]
Log P (octanol/water) -2.1t0-2.7 [2]

ble 2: Solubilitv of Laluminium

Solvent Solubility at 20°C References
Water 111.3g/L [5]
Methanol 920 mg/L [2]
Acetone 13 mg/L [2]
Ethyl Acetate <1 mg/L [2]
n-Heptane <1 mg/L [6]
Xylene 1 mg/L [6]
Dichloromethane 4 mg/L [6]

Table 3: Stability of Fosetyl-aluminium
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Condition

Stability References

Hydrolytic Stability

Hydrolyzes in acidic and
alkaline conditions. DTso of 5 1
days at pH 3 and 13.4 days at

pH 13.

Thermal Stability

Stable under normal storage o

conditions.

Photostability

DTso of 23 daylight hours. [1]

Fosetyl-aluminium Formulations

Fosetyl-aluminium is commonly available in several formulations, primarily as wettable

powders (WP) and water-dispersible granules (WG).[4][5][7] These formulations are designed

for easy dispersion in water for application as foliar sprays or soil treatments.[4]

Table 4: Physicochemical Properties of Fosetyl-

aluminium Formulations
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. Typical
Property Formulation Type References
Value/Range

Active Ingredient Typically 80% (800
WP, WG [2]
Content o/kg)
H (1% aqueous
p- ( ] a WP 3.0-6.0 [8]
dispersion)
Minimum 70% after 30
o min in CIPAC
Suspensibility WP [719]
Standard Water D at
30°C
Completely wetted in
Wettability WP < 2 minutes without [7119]
swirling
. Maximum 50 mL after
Persistent Foam WP [7119]

1 minute

Experimental Protocols

The determination of the physicochemical properties of Fosetyl-aluminium and its formulations
is guided by internationally recognized methods, primarily those established by the
Organisation for Economic Co-operation and Development (OECD) and the Collaborative
International Pesticides Analytical Council (CIPAC).

Melting Point Determination
o Methodology: OECD Guideline 102; CIPAC Method MT 2.[8][10][11][12][13]

e Principle: This method involves heating a small, finely ground sample of the technical grade
Fosetyl-aluminium in a capillary tube at a controlled rate.[12] The temperature at which the
substance is observed to transition from a solid to a liquid state is recorded as the melting
point.[12]

o Apparatus: Capillary tube melting point apparatus.[8]
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e Procedure:

o A small amount of the dried, powdered sample is packed into a capillary tube to a height of
2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate (e.g., 1°C/minute) near the expected
melting point.

o The temperature at which the first droplet of liquid appears and the temperature at which
the last solid particle melts are recorded to define the melting range. For Fosetyl-
aluminium, decomposition is observed at its melting point.[2]

Water Solubility

e Methodology: OECD Guideline 105 (Flask Method); CIPAC Method MT 157.[10][14][15][16]
[17]

e Principle: The flask method is suitable for substances with a solubility greater than 10-2 g/L,
which applies to Fosetyl-aluminium.[15][16] A saturated solution of the substance in water is
prepared at a constant temperature, and the concentration of the dissolved substance is
determined analytically.[14]

o Apparatus: Constant temperature water bath, flasks with stoppers, analytical balance,
filtration or centrifugation equipment, and a suitable analytical instrument (e.g., HPLC).

e Procedure:

o An excess amount of Fosetyl-aluminium is added to a flask containing a known volume of
deionized water.

o The flask is sealed and agitated in a constant temperature bath (e.g., 20°C) for a sufficient
period to reach equilibrium (e.g., 24-48 hours).

o The solution is then allowed to stand to allow undissolved particles to settle.
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o An aliquot of the clear supernatant is carefully removed, and if necessary, filtered or
centrifuged to remove any remaining solid particles.

o The concentration of Fosetyl-aluminium in the aqueous solution is determined using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC).
[18]

Partition Coefficient (n-octanol/water)
e Methodology: OECD Guideline 117 (HPLC Method).[1][19][20][21][22]

e Principle: The HPLC method estimates the octanol-water partition coefficient (Log P) by
correlating the retention time of the substance on a reverse-phase HPLC column with the
known Log P values of a series of reference compounds.[1][19]

o Apparatus: High-Performance Liquid Chromatograph (HPLC) with a UV detector and a
reverse-phase column (e.g., C18).

e Procedure:

o A series of standard compounds with known Log P values are injected into the HPLC
system to create a calibration curve of retention time versus Log P.

o A solution of Fosetyl-aluminium is then injected under the same isocratic conditions.
o The retention time of Fosetyl-aluminium is measured.

o The Log P of Fosetyl-aluminium is determined by interpolating its retention time on the
calibration curve.

Stability Testing (Accelerated Storage)

» Methodology: CIPAC Method MT 46.[23][24][25][26]

¢ Principle: This method simulates the long-term stability of a formulation by subjecting it to
elevated temperatures for a defined period.[23][24] The properties of the formulation are then
tested to assess any degradation.
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e Apparatus: Thermostatically controlled oven, suitable sealed containers.
e Procedure:

o A sample of the Fosetyl-aluminium formulation is placed in a sealed container, which may
be the commercial packaging.

o The container is stored in an oven at a specified temperature (e.g., 54°C) for a defined
period (e.g., 14 days).[9]

o After the storage period, the sample is allowed to cool to ambient temperature.

o The formulation is then re-analyzed for its active ingredient content and key physical
properties (e.g., suspensibility, wettability) to determine if they still meet the required
specifications.

Suspensibility of Wettable Powders

o Methodology: CIPAC Method MT 15.[27][28]

o Principle: This test evaluates the ability of a wettable powder to remain suspended in water
under standardized conditions.[27]

o Apparatus: Graduated cylinders, constant temperature bath, pipette.
e Procedure:

o A known amount of the Fosetyl-aluminium WP formulation is suspended in a specified
volume of CIPAC Standard Water D in a graduated cylinder.

o The cylinder is inverted a set number of times to ensure uniform dispersion.

o The suspension is allowed to stand undisturbed in a constant temperature bath (e.g.,
30°C) for a specified time (e.g., 30 minutes).[9]

o The top 90% of the suspension is carefully siphoned off.
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o The remaining 10% of the suspension (containing any settled material) is analyzed for its
Fosetyl-aluminium content.

o The suspensibility is calculated as the percentage of the active ingredient remaining in
suspension.

Wettability of Powders
o Methodology: CIPAC Method MT 53.3.[28][29][30]

 Principle: This method determines the time it takes for a powder formulation to become
completely wetted when dropped onto the surface of water.[29][30]

o Apparatus: Beaker, stopwatch, dropping funnel.
e Procedure:
o A specified volume of water is placed in a beaker.

o Aweighed amount of the Fosetyl-aluminium WP formulation is dropped from a specified
height onto the surface of the water.[29]

o The time taken for the powder to become completely submerged and wetted, without
stirring, is recorded.[29]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the degradation pathway of Fosetyl-aluminium and a typical
analytical workflow for its determination.
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Caption: Degradation pathway of Fosetyl-aluminium.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b095085?utm_src=pdf-body-img
https://www.benchchem.com/product/b095085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Sample
(e.g., crop, soil, formulation)

!

Extraction
(e.g., with water or solvent)

!

Cleanup/Purification
(e.g., Solid Phase Extraction)

Analysis

HPLC Separation
(Reversed-Phase or lon Chromatography)

!

Detection
(e.g., MS/MS, UV, Conductivity)

Data Processing

Quantification
(using calibration standards)

Reporting of Results

Click to download full resolution via product page

Caption: General analytical workflow for Fosetyl-aluminium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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